Cas no 82962-86-5 (8-Methoxypyrene-1,3,6-trisulfonic Acid Trisodium Salt)

• Product Name: 8-Methoxypyrene-1,3,6-trisulfonic Acid Trisodium Salt
• CAS No: 82962-86-5
• MF: C₁₇H₉Na₃O₁₀S₃
• MW: 538.411674261093
• MDL: MFCD07437980
• CID: 706827
• PubChem ID: 329760049
• Update Time: 2025-04-19

8-Methoxypyrene-1,3,6-trisulfonic Acid Trisodium Salt Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Pyrenetrisulfonicacid, 8-methoxy-, sodium salt (1:3)
• 8-METHOXYPYRENE-1,3,6-TRISULFONIC ACID TRISODIUM SALT
• MPTS [8-Methoxypyrene-1,3,6-trisulfonic acid, trisodium salt]
• trisodium,8-methoxypyrene-1,3,6-trisulfonate
• PTS1
• Trisodium 8-methoxypyrene-1,3,6-trisulfonate
• MPTS
• DTXSID40376352
• FT-0621561
• MFCD07437980
• 82962-86-5
• trisodium;8-methoxypyrene-1,3,6-trisulfonate
• 8-Methoxypyrene-1,3,6-trisulfonic acid, trisodium salt
• AKOS015894279
• CHEBI:85381
• Q27158528
• Sodium 8-methoxypyrene-1,3,6-trisulfonate
• MPTS [PyBlue Methyl Ether] [8-Methoxypyrene-1,3,6-trisulfonic acid, trisodium salt]
• 8-Methoxypyrene-1,3,6-trisulfonic Acid Trisodium Salt

• MDL： MFCD07437980
• Inchi： 1S/C17H12O10S3.3Na/c1-27-12-6-13(28(18,19)20)9-4-5-11-15(30(24,25)26)7-14(29(21,22)23)10-3-2-8(12)16(9)17(10)11;;;/h2-7H,1H3,(H,18,19,20)(H,21,22,23)(H,24,25,26);;;/q;3*+1/p-3
• InChI Key： GUGNSJAORJLKGP-UHFFFAOYSA-K
• SMILES： S(C1C=C(C2=CC=C3C(=CC(=C4C=CC=1C2=C43)S(=O)(=O)[O-])OC)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 537.90500
• Monoisotopic Mass: 537.905
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 948
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 206A^2

Experimental Properties

• Melting Point: 253-260 °C (dec.) (lit.)
• Solubility: DMF: soluble
• PSA: 205.97000
• LogP: 4.54730

8-Methoxypyrene-1,3,6-trisulfonic Acid Trisodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：8-10-21
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes